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Compound of Interest

Compound Name: 4-Aminohexan-3-ol hydrochloride

Cat. No.: B15264986

Get Quote

This guide provides a rigorous technical comparison of 4-Aminohexan-3-ol HCl and its nominal

variant 3-aminohexan-4-ol HCl.[1][2]

Executive Summary: Nomenclature & Identity
Core Finding:4-Aminohexan-3-ol HCl and 3-aminohexan-4-ol HCl refer to the exact same

chemical entity (regio-identity).[1][2]

The confusion arises from the symmetry of the hexane backbone.[1] The molecule consists of

a 6-carbon chain where the functional groups (amine and hydroxyl) are located on the central

carbons (C3 and C4).[1][2] Because both "tails" of the molecule are ethyl groups, numbering

from either end results in the same connectivity.[1][2]

IUPAC Standard: The hydroxyl group (-ol) has priority over the amine group (-amino).[1][2]

Therefore, the chain is numbered to give the hydroxyl the lower locant (3).[1][2] Correct

Name: 4-Aminohexan-3-ol.[1][2]

Non-Standard/Synonym: "3-aminohexan-4-ol" is a result of numbering from the opposite

end, which is chemically identical but nomenclaturally incorrect.[1][2]
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Scope of Guide: Since the regioisomers are identical, this guide pivots to the critical scientific

comparison relevant to researchers: the Diastereomeric Performance (Syn vs. Anti). These

stereoisomers exhibit distinct physical properties, biological activities, and synthetic utilities.[1]

[2]

Part 1: Chemical Structure & Symmetry Analysis
The following diagram illustrates why these two names refer to the same molecule and

highlights the stereochemical centers that define the actual performance differences.

Hexane Backbone
(Symmetric Ethyl Tails)

4-Aminohexan-3-ol
(C1-C2-C3(OH)-C4(NH2)-C5-C6)

Functionalization

Numbering Left-to-Right
OH @ 3, NH2 @ 4
(Correct IUPAC)

Numbering Right-to-Left
NH2 @ 3, OH @ 4

(Synonym: 3-aminohexan-4-ol)

CRITICAL COMPARISON:
Diastereomers
(Syn vs. Anti)

Click to download full resolution via product page

Figure 1: Structural identity analysis demonstrating the symmetry of the 4-aminohexan-3-ol

scaffold.

Part 2: Comparative Performance (Syn- vs. Anti-
Diastereomers)
In drug development, the relative stereochemistry (Syn/Erythro vs. Anti/Threo) dictates receptor

binding affinity and catalytic efficiency in ligand applications.[1][2]
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Feature Syn-Isomer (Erythro) Anti-Isomer (Threo)
Implication for

Research

Thermodynamic

Stability

Generally favored by

chelation-controlled

synthesis.[1][2]

Generally favored by

Felkin-Anh non-

chelation control.[1][2]

dictates synthetic

route selection.[1][2]

NMR Coupling (

)

Small (

Hz)

Large (

Hz)

Key Identification

Method. Anti-isomers

adopt an anti-

periplanar

conformation,

maximizing J-

coupling.[1][2]

H-Bonding

Strong intramolecular

OH[1][2]···N H-bond.

[1][2]

Weaker intramolecular

interaction;

intermolecular

dominant.[1][2]

Syn-isomers often

show higher solubility

in non-polar solvents.

[1][2]

Chromatography

(SiO2)

Higher

(typically).[1][2]

Lower

(typically).[1][2]

Anti-isomer interacts

more strongly with

silica silanols.[1][2]

Bioactivity Potential
Mimics "folded"

peptide states.[1][2]

Mimics "extended"

peptide states.[1][2]

Critical for protease

inhibitor design (e.g.,

transition state

mimetics).[1][2]

Synthetic Pathways & Selectivity
The choice of reducing agent determines which diastereomer is produced from the precursor

ketone (4-aminohexan-3-one).[1][2]
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Figure 2: Divergent synthesis pathways for accessing specific diastereomers of 4-aminohexan-

3-ol.

Part 3: Regioisomeric Alternatives
If your research requires a structural alternative with different steric properties, consider 2-

aminohexan-3-ol.[1][2] Unlike the symmetric 4-amino/3-ol scaffold, this isomer is asymmetric.

[1][2]
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Property 4-Aminohexan-3-ol (Target)
2-Aminohexan-3-ol

(Alternative)

Symmetry Symmetric (Ethyl/Ethyl tails)
Asymmetric (Methyl/Propyl

tails)

Steric Bulk
Balanced steric environment.

[1][2]

Higher steric differentiation

(Methyl is smaller than Propyl).

[1][2]

Application

General chiral auxiliary; C2-

symmetric ligand precursors.

[1][2]

Specific binding pockets

requiring asymmetry.[1][2]

Part 4: Experimental Protocols
Protocol A: Synthesis of Syn-4-Aminohexan-3-ol
(Chelation Control)
Objective: To maximize the formation of the Syn diastereomer using Zinc Borohydride.

Reagent Prep: Generate

in situ by adding saturated

(ether solution) to a suspension of

in dry ether.[1][2] Stir for 12h and decant supernatant.

Reaction: Dissolve 4-aminohexan-3-one HCl (1.0 eq) in dry THF at -78°C.

Addition: Add

solution (1.5 eq) dropwise over 30 minutes. The zinc coordinates the ketone oxygen and
amine nitrogen, locking the conformation.[1][2]

Workup: Warm to 0°C. Quench with 1M HCl (carefully). Extract with DCM.[1][2] Basify

aqueous layer to pH 10 and extract again to recover the free amine.[1][2]

Purification: Convert to HCl salt by adding 2M HCl in ether. Recrystallize from EtOH/EtOAc.
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Validation: Check

-NMR.[1][2][3][4] Syn isomer should show

Hz.[1][2]

Protocol B: Differentiation via Oxazolidinone Formation
Objective: To confirm relative stereochemistry.

Cyclization: Treat the amino alcohol (free base) with carbonyldiimidazole (CDI) or phosgene

equivalent in DCM with TEA.[1][2]

Analysis:

Syn-isomer yields a cis-4,5-diethyl-oxazolidinone.[1][2]

Anti-isomer yields a trans-4,5-diethyl-oxazolidinone.[1][2]

The cis isomer typically displays distinct NOE (Nuclear Overhauser Effect) signals

between the ring protons, whereas the trans isomer does not.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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